Cas no 1026075-53-5 (Timolol EP Impurity E)

• Product Name: Timolol EP Impurity E
• CAS No: 1026075-53-5
• MF: C₁₇H₂₆N₄O₆S
• MW: 414.476542949677
• CID: 3162910
• PubChem ID: 10112466
• Update Time: 2025-05-19

Timolol EP Impurity E Chemical and Physical Properties

Names and Identifiers

• Timolol EP Impurity E
• Timolol Impurity E
• Timolol maleate ester
• Q27281076
• (S,Z)-4-((1-(tert-Butylamino)-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propan-2-yl)oxy)-4-oxobut-2-enoic acid
• (Z)-4-[(2S)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-yl]oxy-4-oxobut-2-enoic acid
• (2Z)-4-((1S)-1-(((1,1-Dimethylethyl)amino)methyl)-2-((4-(morpholin-4-yl)-1,2,5-thiadiazol-3-yl)oxy)ethoxy)-4-oxobut-2-enoic acid
• J2V3WF497E
• (S,Z)-4-((1-(tert-Butylamino)-3-((4-morpholino-1,2,5-thiadiazol-3-yl)oxy)propan-2-yl)oxy)-4-oxobut-2-enoicacid
• UNII-J2V3WF497E
• TIMOLOL MALEATE IMPURITY E [EP IMPURITY]
• Timolol maleate specified impurity E [EP]
• 2-Butenedioic acid (2Z)-, 1-((1S)-1-(((1,1-dimethylethyl)amino)methyl)-2-((4-(4-morpholinyl)-1,2,5-thiadiazol-3-yl)oxy)ethyl) ester
• SCHEMBL4434481
• G90119
• 1026075-53-5
• TIMOLOL MALEATE IMPURITY E (EP IMPURITY)
• Timolol maleate specified impurity E

• Inchi： 1S/C17H26N4O6S/c1-17(2,3)18-10-12(27-14(24)5-4-13(22)23)11-26-16-15(19-28-20-16)21-6-8-25-9-7-21/h4-5,12,18H,6-11H2,1-3H3,(H,22,23)/b5-4-/t12-/m0/s1
• InChI Key： MGIAXRFZDNBKRF-RXNFCKPNSA-N
• SMILES： S1N=C(C(=N1)N1CCOCC1)OC[C@H](CNC(C)(C)C)OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 414.157306g/mol
• Monoisotopic Mass: 414.157306g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 414.5g/mol
• XLogP3: -0.1
• Topological Polar Surface Area: 151Ų

Timolol EP Impurity E Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on Timolol EP Impurity E

Timolol EP Impurity E: A Comprehensive Overview

Timolol EP Impurity E (CAS No. 1026075-53-5) is a compound of significant interest in the field of pharmaceutical chemistry. This compound is a key impurity associated with Timolol, a widely used ophthalmic agent for the treatment of glaucoma. The identification and characterization of Timolol EP Impurity E are critical for ensuring the quality, safety, and efficacy of Timolol-based medications. Recent advancements in analytical techniques have provided deeper insights into the structure, synthesis, and pharmacokinetics of this impurity, making it a focal point in drug development and quality control.

The structural elucidation of Timolol EP Impurity E has been a major area of research. Using cutting-edge spectroscopic methods such as NMR and mass spectrometry, scientists have confirmed its molecular structure. This impurity is derived from the epimerization process during the synthesis of Timolol, leading to the formation of an epimeric byproduct. Understanding this mechanism is essential for optimizing synthetic pathways and minimizing impurity formation during drug manufacturing.

Recent studies have also explored the pharmacokinetic profile of Timolol EP Impurity E. Preclinical trials indicate that this impurity exhibits a different absorption and metabolism pattern compared to Timolol itself. While Timolol is metabolized primarily in the liver via cytochrome P450 enzymes, Timolol EP Impurity E shows a slower clearance rate, which may have implications for drug accumulation and potential toxicity. These findings underscore the importance of monitoring impurity levels in therapeutic formulations to ensure patient safety.

In terms of therapeutic applications, Timolol EP Impurity E does not possess the same pharmacological activity as Timolol. However, its presence in formulations can affect the overall drug performance and stability. Pharmaceutical companies are increasingly adopting advanced purification techniques to minimize impurity content, thereby enhancing product consistency and regulatory compliance.

The regulatory landscape surrounding Timolol EP Impurity E is also evolving. Regulatory agencies such as the FDA and ICH have set stringent guidelines for impurity profiling in pharmaceuticals. Compliance with these standards requires rigorous analytical testing and documentation throughout the drug development lifecycle. Innovations in chromatographic methods, such as UHPLC and LC-MS/MS, have significantly improved the detection and quantification of Timolol EP Impurity E, enabling better quality control practices.

Looking ahead, ongoing research aims to develop more efficient synthetic routes for Timollo that minimize the formation of Tim olEP Impurity E. Enantioselective synthesis and catalytic processes are being explored to achieve higher yields of Tim ol while reducing byproduct formation. Additionally, computational chemistry tools are being utilized to predict impurity formation pathways, providing valuable insights for process optimization.

In conclusion, Tim olEP Impur ity E plays a pivotal role in the development and quality assurance of Tim ol-based medications. Its structural characterization, pharmacokinetic properties, and regulatory implications highlight its significance in contemporary pharmaceutical research. As scientific advancements continue to unfold, our understanding of this compound will deepen, leading to improved therapeutic outcomes and safer medications for patients worldwide.